methyl 4-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynylcarbamoyl]benzoate
• InChI: InChI=1S/C22H22N2O3/c1-27-22(26)19-10-8-18(9-11-19)21(25)23-13-4-5-14-24-15-12-17-6-2-3-7-20(17)16-24/h2-3,6-11H,12-16H2,1H3,(H,23,25)
• InChI Key: WXCBBIWIJVFGPE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC#CCN2CCC3=CC=CC=C3C2
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

Methyl 4-((4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)carbamoyl)benzoate, also known as M4B, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

• Tert-butoxycarbonylation Reagent The process occurs under mild conditions, making it valuable in organic synthesis.
• Novel Annulation for Heterocycle Synthesis This method synthesizes cyclic Reissert equivalent compounds, providing access to medicinally important isoquinoline heterocycles and natural alkaloids like berberine and erythrina types.
• Cascade Recyclization This reaction demonstrates its versatility in creating complex molecular structures.
• Convenient Synthesis of Tetrahydroisoquinoline Tetrahydroisoquinoline is a prevalent structure in many bioactive compounds.
• Chemoselective Tert-butoxycarbonylation Its chemoselective process proceeds in high yield under mild conditions, fine-tuning the synthesis of complex molecules.

Biological Evaluation

• These derivatives were investigated as novel candidate antidepressant and anticonvulsant agents.